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Compound Name: Ferrous lodide

Cat. No.: B1584420

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of iron(ll)
iodide (Felz), a material of interest for its magnetic properties and potential applications in
catalysis. This document details the crystallographic parameters, synthesis methodologies, and
the experimental procedures used for its structural determination, presenting quantitative data
in a clear, tabular format and illustrating key concepts with diagrams.

Crystal Structure and Properties

Iron(ll) iodide crystallizes in the trigonal crystal system, adopting the cadmium iodide (Cdlz)
type structure.[1][2] This structure is characterized by a layered arrangement of ions, where
sheets of iron(ll) cations are sandwiched between two layers of iodide anions. These sandwich-
like layers are held together by weak van der Waals forces, which allows for easy cleavage
along the basal planes.[3][4]

The crystal belongs to the space group P-3m1 (No. 164).[1][5] Within this structure, each Fe2*
ion is octahedrally coordinated to six I~ ions, forming Fele octahedra. These octahedra share
edges to form infinite two-dimensional sheets perpendicular to the c-axis.[1][6] Each I~ ion is, in
turn, coordinated to three Fe2* ions in a trigonal pyramidal geometry.

Table 1: Crystallographic Data for Iron(ll) lodide

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1584420?utm_src=pdf-interest
https://next-gen.materialsproject.org/materials/mp-571122
https://en.wikipedia.org/wiki/Iron(II)_iodide
https://2dsemiconductors.com/FeI2-Crystal/
https://megantech.pl/2d-materials/bulk-crystals/dihalide-crystals/fei2-crystal
https://next-gen.materialsproject.org/materials/mp-571122
https://legacy.materialsproject.org/materials/mp-571122/
https://next-gen.materialsproject.org/materials/mp-571122
https://www.researchgate.net/figure/The-crystal-structure-of-antiferromagnetic-FeI-2-at-ambient-pressure-The-crystal-is_fig1_235331440
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Parameter Value Reference
Crystal System Trigonal [1]

Space Group P-3m1 [1][5]
Lattice Parameters a=4.04A c=6.75A [2]

Unit Cell Volume 94.7 Az Calculated
Formula Units (2) 1

Density (calculated) 5.406 g/cm3 Calculated

Coordination Number (Fe2*)

6 (Octahedral)

[1]

Coordination Number (17)

3 (Trigonal Pyramidal)

[1]

Experimental Protocols
Synthesis of Anhydrous Iron(ll) lodide

Several methods have been reported for the synthesis of anhydrous iron(ll) iodide.

Method 1: Direct Reaction of Elements

High-purity anhydrous iron(ll) iodide can be synthesized by the direct reaction of iron powder

with iodine vapor at elevated temperatures.

o Materials: High-purity iron powder, iodine crystals.

e Procedure:

o A stoichiometric amount of iron powder and iodine crystals are sealed in an evacuated

quartz ampoule.

o The ampoule is placed in a tube furnace and heated to 500 °C.[2]

o The reaction is held at this temperature for a sufficient duration to ensure complete

reaction.
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o The ampoule is then slowly cooled to room temperature.
Method 2: In Situ Synthesis in Solution

For applications where the immediate use of Felz in solution is required, an in situ synthesis
can be performed.

o Materials: Iron powder, iodine, anhydrous acetonitrile.
e Procedure:

o An excess of iron powder is suspended in anhydrous acetonitrile in a Schlenk flask under
an inert atmosphere (e.g., argon or nitrogen).

o A stoichiometric amount of iodine is added to the suspension.

o The mixture is stirred at room temperature or gently heated until the color of the iodine
disappears, indicating the formation of iron(ll) iodide. The resulting solution can be used
directly for subsequent reactions.

Single Crystal Growth

High-quality single crystals of iron(ll) iodide suitable for X-ray diffraction can be grown using
chemical vapor transport (CVT) or the Bridgman method.

Conceptual Workflow for Chemical Vapor Transport (CVT):
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Caption: Conceptual workflow for the chemical vapor transport growth of Felz single crystals.

e Protocol Outline (CVT):
o Polycrystalline Felz powder is loaded into one end of a quartz ampoule (the source zone).
o A small amount of a transport agent, such as iodine, is added.
o The ampoule is evacuated and sealed.

o The ampoule is placed in a two-zone tube furnace, with the source zone at a higher
temperature (T2) and the other end (the growth zone) at a slightly lower temperature (T1).

o The temperature gradient drives the transport of Felz via the gaseous phase to the cooler
growth zone, where it deposits and forms single crystals.

Single-Crystal X-ray Diffraction and Structure
Refinement

The determination of the crystal structure of iron(ll) iodide from a single crystal involves data
collection using a diffractometer and subsequent data processing and structure refinement.

Logical Flow of Single-Crystal Structure Determination:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Crystal Structure of
Iron(1l) lodide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584420#crystal-structure-of-iron-ii-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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